Cas no 3439-02-9 (4-Bromo-2-furoic acid)

4-Bromo-2-furoic acid is a brominated heterocyclic carboxylic acid with the molecular formula C₅H₃BrO₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive bromine and carboxylic acid functional groups enable selective modifications, making it valuable for cross-coupling reactions, esterifications, and derivatizations. The furan ring structure contributes to its utility in constructing complex molecular frameworks. With consistent purity and stability, 4-Bromo-2-furoic acid is a reliable building block for researchers in medicinal chemistry and materials science. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-Bromo-2-furoic acid structure
4-Bromo-2-furoic acid structure
Product Name:4-Bromo-2-furoic acid
CAS No:3439-02-9
MF:C5H3BrO3
MW:190.979521036148
MDL:MFCD00092494
CID:44163
PubChem ID:12239446
Update Time:2025-10-14

4-Bromo-2-furoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-furoic acid
    • 4-Bromo-2-furancarboxylic acid
    • 4-BROMOFURAN-2-CARBOXYLIC ACID
    • 2-Furancarboxylic acid,4-bromo
    • 4-bromo-furan-2-carboxylic acid
    • 4-BROMOFURAN-2-CARBOXYLICACID
    • 2-FURANCARBOXYLIC ACID, 4-BROMO-
    • QALYBHRYGIXHOF-UHFFFAOYSA-N
    • 4-bromo furan-2-carboxylic acid
    • 2-Furancarboxylic acid,4-bromo-
    • AB03318
    • ST2411171
    • Z4623
    • 439B029
    • Z1741979429
    • N1-(3-(Diethylamino)propyl)-N3,N3-diethylpropane-1,3-diamine
    • 3439-02-9
    • DTXSID20481918
    • Z1198150497
    • SCHEMBL279705
    • EN300-137612
    • FS-3512
    • CS-W009277
    • FT-0743558
    • AMY6482
    • AKOS006275166
    • A924608
    • MFCD00092494
    • C5H3BrO3
    • DB-068993
    • 822-034-2
    • MDL： MFCD00092494
    • Inchi： 1S/C5H3BrO3/c6-3-1-4(5(7)8)9-2-3/h1-2H,(H,7,8)
    • InChI Key： QALYBHRYGIXHOF-UHFFFAOYSA-N
    • SMILES： BrC1=COC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 189.92700
  • Monoisotopic Mass: 189.92656 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.98
  • XLogP3: 1.5
  • Topological Polar Surface Area: 50.4

Experimental Properties

  • Density: 1.891
  • Melting Point: 115-127 ºC
  • Boiling Point: 283.9°C at 760 mmHg
  • Flash Point: 125 ºC
  • Solubility: 0.07 M
  • PSA: 50.44000
  • LogP: 1.74030

4-Bromo-2-furoic acid Security Information

4-Bromo-2-furoic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Bromo-2-furoic acid Pricemore >>

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